Cas no 1207972-75-5 ({4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol)

Technical Introduction: {4-Chlorothieno[3,2-d]pyrimidin-6-yl}methanol is a heterocyclic compound featuring a chlorinated thienopyrimidine core with a hydroxymethyl functional group. This structure imparts versatility as a key intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The chlorinated pyrimidine moiety enhances reactivity for nucleophilic substitution, while the hydroxymethyl group offers a handle for further derivatization. Its rigid fused-ring system contributes to stability and potential binding affinity in target applications. The compound is valued for its utility in constructing complex scaffolds for kinase inhibitors, antimicrobial agents, or other therapeutic candidates. Proper handling under controlled conditions is recommended due to its reactive functional groups.

{4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol structure

1207972-75-5 structure

Product Name:{4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol

CAS No:1207972-75-5

MF:C₇H₅ClN₂OS

MW:200.645398855209

MDL:MFCD12923082

CID:4577420

PubChem ID:57886465

Update Time:2025-10-29

{4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol Chemical and Physical Properties

Names and Identifiers

- (4-chlorothieno[3,2-d]pyrimidin-6-yl)methanol
- {4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol
- Thieno[3,2-d]pyrimidine-6-methanol, 4-chloro-
- RFXVTILHEIPLRQ-UHFFFAOYSA-N
- P19262
- AS-79258
- {4-CHLOROTHIENO[3,2-D]PYRIMIDIN-6-YLMETHANOL
- SCHEMBL1855310
- 1207972-75-5
- CS-0088182
- MFCD12923082
- SY324099
- MDL： MFCD12923082
- Inchi： 1S/C7H5ClN2OS/c8-7-6-5(9-3-10-7)1-4(2-11)12-6/h1,3,11H,2H2
- InChI Key： RFXVTILHEIPLRQ-UHFFFAOYSA-N
- SMILES： ClC1C2=C(C=C(CO)S2)N=CN=1

Computed Properties

Exact Mass: 199.9811117 g/mol
Monoisotopic Mass: 199.9811117 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 74.2
Molecular Weight: 200.65

{4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol Pricemore >>

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abcr	AB546048-500 mg	{4-Chlorothieno[3,2-d]pyrimidin-6-yl}methanol; .	1207972-75-5		500MG	€372.80	2023-04-13
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Chemenu	CM325628-5g	{4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol	1207972-75-5	95%+	5g	$1455	2021-08-18
Chemenu	CM325628-10g	{4-chlorothieno[3,2-d]pyrimidin-6-yl}methanol	1207972-75-5	95%+	10g	$2425	2021-08-18
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